Cas no 201810-74-4 (Acetamide, N-[4-(chloroacetyl)-3-methylphenyl]-)

• Product Name: Acetamide, N-[4-(chloroacetyl)-3-methylphenyl]-
• CAS No: 201810-74-4
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 3886514
• PubChem ID: 54069743
• Update Time: 2025-04-22

Acetamide, N-[4-(chloroacetyl)-3-methylphenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-(chloroacetyl)-3-methylphenyl]-
• Acetamide, N-[4-(2-chloroacetyl)-3-methylphenyl]-
• 201810-74-4
• DB-109806

• Inchi： 1S/C11H12ClNO2/c1-7-5-9(13-8(2)14)3-4-10(7)11(15)6-12/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key： MFOMTQAYWVMULI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(CCl)=O)C(C)=C1)(=O)C

Computed Properties

• Exact Mass: 225.0556563Da
• Monoisotopic Mass: 225.0556563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų